Setosusin
Setosusin
Setosusin is a carbonyl compound.
Brand Name:
Vulcanchem
CAS No.:
182926-45-0
VCID:
VC0063008
InChI:
InChI=1S/C29H38O8/c1-15-9-10-20-26(7,29(15)14-28(24(33)37-29)23(32)16(2)17(3)35-28)12-11-19-25(5,6)36-22(31)13-21(27(19,20)8)34-18(4)30/h9,19-21H,10-14H2,1-8H3/t19-,20-,21-,26+,27-,28-,29-/m1/s1
SMILES:
CC1=CCC2C(C13CC4(C(=O)C(=C(O4)C)C)C(=O)O3)(CCC5C2(C(CC(=O)OC5(C)C)OC(=O)C)C)C
Molecular Formula:
C29H38O8
Molecular Weight:
514.6 g/mol
Setosusin
CAS No.: 182926-45-0
Cat. No.: VC0063008
Molecular Formula: C29H38O8
Molecular Weight: 514.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Setosusin is a carbonyl compound. |
|---|---|
| CAS No. | 182926-45-0 |
| Molecular Formula | C29H38O8 |
| Molecular Weight | 514.6 g/mol |
| Standard InChI | InChI=1S/C29H38O8/c1-15-9-10-20-26(7,29(15)14-28(24(33)37-29)23(32)16(2)17(3)35-28)12-11-19-25(5,6)36-22(31)13-21(27(19,20)8)34-18(4)30/h9,19-21H,10-14H2,1-8H3/t19-,20-,21-,26+,27-,28-,29-/m1/s1 |
| Standard InChI Key | SAYCZGIAVNNJNU-AKNVYCFDSA-N |
| Isomeric SMILES | CC1=CC[C@@H]2[C@@]([C@@]13C[C@@]4(C(=O)C(=C(O4)C)C)C(=O)O3)(CC[C@H]5[C@]2([C@@H](CC(=O)OC5(C)C)OC(=O)C)C)C |
| SMILES | CC1=CCC2C(C13CC4(C(=O)C(=C(O4)C)C)C(=O)O3)(CCC5C2(C(CC(=O)OC5(C)C)OC(=O)C)C)C |
| Canonical SMILES | CC1=CCC2C(C13CC4(C(=O)C(=C(O4)C)C)C(=O)O3)(CCC5C2(C(CC(=O)OC5(C)C)OC(=O)C)C)C |
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